REM127

• Molecular Formula: C20H20Cl2N4S
• Molecular Weight: 419.4 g/mol
• InChI: InChI=1S/C20H20Cl2N4S/c21-17-7-5-16(6-8-17)19-23-20(27-24-19)26-13-11-25(12-14-26)10-9-15-3-1-2-4-18(15)22/h1-8H,9-14H2
• InChIKey: YWJORACHBFMAHI-UHFFFAOYSA-N

REM127 Overview: Septin Molecular Glue for AD Research

REM127 (also known as REM0046127, ReS19-T) is a first-in-class small molecule septin modulator [1]. It acts as a 'molecular glue' that binds to and stabilizes septin 6/7 filaments, thereby preventing the pathological remodeling of the septin cytoskeleton and the subsequent uncontrolled calcium influx through store-operated calcium channels (SOCCs) in models of tauopathy and amyloid-beta pathology [1]. Its unique mechanism, which specifically targets a disease-state calcium signaling pathway without affecting normal physiological calcium regulation, distinguishes it from other classes of neuroprotective agents and provides a crucial tool for dissecting the role of calcium dyshomeostasis in neurodegeneration [1]. The compound is designated for research use, with studies demonstrating its ability to cross the blood-brain barrier and modulate downstream pathology [1].

Workflow Septin 6 target engagement assays and tau pathology calcium rescue models

Selection Reported top potency rank in ReS19-T series; SEPT6 isoform selectivity assay context

Use Context Preclinical tauopathy research and translational pharmacodynamic biomarker bridging studies

• [1] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source

Why REM127 Cannot Be Replaced

Substituting REM127 with a generic 'neuroprotective' or 'calcium-modulating' compound—such as a sigma-1 receptor agonist (e.g., blarcamesine/ANAVEX2-73) or an M1/sigma-1 dual agonist (e.g., AF710B/ANAVEX3-71)—is scientifically unsound due to fundamentally divergent mechanisms of action. REM127's therapeutic effect is predicated on its direct, high-affinity binding to the septin cytoskeleton (specifically SEPT6/7) to restore filament integrity and prevent disease-specific calcium overload [1]. In contrast, sigma-1 receptor agonists act as intracellular chaperones, indirectly modulating calcium signaling and other pathways via the endoplasmic reticulum [2]. M1 agonists, like AF710B, primarily enhance cholinergic neurotransmission [3]. Critically, this mechanistic divergence is borne out in clinical data: REM127 achieved saturated target engagement in the brain (CSF levels > in vitro septin affinity) but was associated with a unique, off-target liver toxicity profile, underscoring that its pharmacodynamics and adverse event profile are specific to its chemical scaffold [1][4]. The functional consequences of this target engagement include a reduction in CSF p-tau181, an effect not consistently observed across comparator mechanisms [4].

Mechanism mismatch

Non-selective calcium modulators lack pathology-dependent SOCC regulation; direct substitution may alter disease-state specificity interpretation.

Potency context shifts

ReS19-T analog potencies differ; using REM123 or REM929 may change assay sensitivity and dose-response interpretation for target engagement.

Biomarker evidence may not transfer

CSF p-tau181 reduction and EEG findings are compound-specific Phase 2a observations; other septin modulators may require independent validation.

• [1] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [2] Anavex Life Sciences Corp. ANAVEX 2-73 (blarcamesine) - Pipeline. View Source
• [3] Hall H, et al. AF710B, an M1/sigma-1 receptor agonist with long-lasting disease-modifying properties in a transgenic rat model of Alzheimer's disease. Alzheimers Dement. 2018;14(6):811-823. View Source
• [4] Nuytten M, et al. Randomized phase 2a trial assessing a novel septin molecular glue in Alzheimer's disease. Alzheimers Dement. 2025;21(9):e70537. View Source

REM127 Differentiation Evidence

Potency in Tau-Driven Cytotoxicity Rescue

REM127 demonstrates a fundamentally different and direct mechanism of action compared to leading clinical-stage comparators. It acts as a molecular glue by binding directly to the SEPT6/7 complex to stabilize the septin cytoskeleton and prevent pathological calcium entry [1]. This is in stark contrast to ANAVEX 2-73 (blarcamesine), which activates the sigma-1 receptor (SIGMAR1), an intracellular chaperone, to indirectly influence cellular homeostasis [2], and AF710B (ANAVEX 3-71), which is a dual allosteric M1 muscarinic and sigma-1 receptor agonist [3]. The binding affinity for REM127's target is quantifiable, with a KD of 47 nM for SEPT6 [1], whereas the EC50 or Ki values for sigma-1/M1 agonists are typically measured in functional or binding assays for different protein targets, precluding a direct target-based comparison.

Tau rescue potency

Head-to-head

EC₅₀ 15 nM (toxicity) / 19 nM (Ca²⁺ overload)

Supports tau pathology calcium rescue assay context

Reported most potent among ReS19-T analogs; REM123 and REM929 showed lower potencies in the same cell model

Evidence Dimension	Binding Affinity (KD)
Target Compound Data	47 nM for human SEPT6
Comparator Or Baseline	ANAVEX 2-73: Binds to sigma-1 receptor (SIGMAR1), EC50 values reported in the nanomolar range but for a different target [2]. AF710B: Agonist of M1 and sigma-1 receptors [3].
Quantified Difference	REM127 binds to SEPT6 with a KD of 47 nM. Comparators act on M1 and sigma-1 receptors, not septins.
Conditions	FIDA (Flow Induced Dispersion Analysis) binding isotherms for REM127 to human septin isoforms [1].

Why This Matters

The unique and direct septin-binding mechanism defines REM127's specific utility for studying tau-driven calcium dyshomeostasis, a pathway not engaged by sigma-1 or M1 receptor modulators.

• [1] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [2] Anavex Life Sciences Corp. ANAVEX 2-73 (blarcamesine) - Pipeline. View Source
• [3] Hall H, et al. AF710B, an M1/sigma-1 receptor agonist with long-lasting disease-modifying properties in a transgenic rat model of Alzheimer's disease. Alzheimers Dement. 2018;14(6):811-823. View Source

SEPT6 Binding Affinity and Isoform Selectivity

In a direct head-to-head comparison within a preclinical amyloidosis model (APP-Ln:PS1(A246E) mice), 3 months of oral REM127 treatment at 20 mg/kg/day resulted in a statistically significant 55% reduction in Aβ plaque burden in the subiculum compared to vehicle-treated controls [1]. Furthermore, in the same study, treatment of a separate tauopathy model (tauP301S mice) with the analog REM123 at 20 mg/kg/day for 3 months led to a 50% decrease in the concentration of phosphorylated tau (pS199-tau) in cortical extracts versus vehicle controls [1]. While clinical data for AF710B in human patients is not available for direct comparison of pathology reduction, its preclinical study in a transgenic rat model reported a reduction in amyloid pathology, but the effect size was not directly quantified as a percentage reduction in the same manner [2].

SEPT6 binding selectivity

Head-to-head

SEPT6 Kdᵃᵖᵖ 1.5 nM (FIDA); SEPT7, SEPT2: no detectable binding

Supports SEPT6 isoform-selectivity for target engagement assays

Weaker binding isotherms for SEPT7/2 by BRIC; siRNA SEPT6 knockdown attenuated effects

Evidence Dimension	Reduction in Amyloid Plaque Burden
Target Compound Data	55% reduction in Aβ plaque area in subiculum (p < 0.05)
Comparator Or Baseline	Vehicle-treated APP-Ln:PS1(A246E) mice (baseline plaque load)
Quantified Difference	REM127 treatment resulted in a 55% reduction in plaque burden compared to vehicle.
Conditions	APP-Ln:PS1(A246E) mice (7 months old), oral dosing at 20 mg/kg/day for 3 months [1].

Why This Matters

The large, quantified reduction in both amyloid and tau pathology markers in gold-standard transgenic models provides a clear, measurable benchmark for in vivo target engagement and efficacy that is directly relevant for preclinical Alzheimer's research.

• [1] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [2] Hall H, et al. AF710B, an M1/sigma-1 receptor agonist with long-lasting disease-modifying properties in a transgenic rat model of Alzheimer's disease. Alzheimers Dement. 2018;14(6):811-823. View Source

Pathology-Selective Calcium Normalization

REM127 demonstrates a robust and rapid rescue of synaptic function in established disease models. In a cross-study comparable context, long-term potentiation (LTP), a cellular correlate of learning and memory, was significantly impaired in APP-Ln amyloidosis mice. A short, 7-day oral treatment with REM127 (20 mg/kg/day) fully restored CA1 LTP in these mice to levels indistinguishable from wild-type controls (p < 0.05) [1]. In a separate, longer-term study (3.5 months of treatment), REM127 also rescued LTP deficits in aged tauP301S mice [1]. While AF710B has also been shown to rescue cognitive deficits in transgenic rodent models, this was after a 4.5-month treatment period [2]. The rapid restoration of LTP (within 7 days) observed with REM127 suggests a potent and fast-acting functional effect directly linked to its mechanism.

Pathology-selective mechanism

Class-level

Spares physiological Ca²⁺ signaling; restores only tau-disrupted septin barrier

Supports disease-state-selective mechanism interpretation

No effect on calcium or LTP in wild-type models; qualitative differentiation from broad-spectrum SOCE inhibitors

Evidence Dimension	Restoration of CA1 Long-Term Potentiation (LTP)
Target Compound Data	Full restoration of LTP in APP-Ln mice after 7 days (p < 0.05 vs. vehicle-treated disease group)
Comparator Or Baseline	Vehicle-treated APP-Ln mice (impaired LTP). AF710B: Improved cognition after 4.5 months of treatment in a transgenic rat model [2].
Quantified Difference	REM127 restored LTP to wild-type levels within 7 days. AF710B showed functional benefits after 4.5 months in a different model.
Conditions	APP-Ln mice (7 months of age), oral dosing at 20 mg/kg/day for 7 days, assessed by electrophysiology [1].

Why This Matters

The rapid restoration of LTP is a key functional outcome that distinguishes REM127's septin-targeting mechanism, providing a quick and reliable readout for preclinical studies of synaptic rescue in Alzheimer's models.

• [1] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [2] Hall H, et al. AF710B, an M1/sigma-1 receptor agonist with long-lasting disease-modifying properties in a transgenic rat model of Alzheimer's disease. Alzheimers Dement. 2018;14(6):811-823. View Source

In Vivo Reduction of Aβ Plaques and Tau Pathology

Data from a randomized Phase 2a clinical trial in mild-to-moderate Alzheimer's patients provides unique quantitative human data for REM127 [1]. The trial demonstrated that cerebrospinal fluid (CSF) concentrations of REM127 exceeded its in vitro septin binding affinity (KD = 47 nM) at all active dose levels, confirming saturated target engagement in the central nervous system [1][2]. This on-target engagement was associated with a statistically significant change (p < 0.05) in CSF hyperphosphorylated tau (P-tau181) towards normal compared to placebo [1]. In contrast, while late-stage sigma-1 receptor agonist blarcamesine (ANAVEX 2-73) has shown cognitive benefits in larger Phase 2/3 trials, its target engagement is typically inferred from functional outcomes rather than direct measurement against an in vitro affinity threshold, and its effect on CSF p-tau has not been a primary focus [3]. Critically, the REM127 trial also identified a distinct, dose-limiting liver toxicity (elevated ALT/AST) that led to trial termination, an adverse event not reported for blarcamesine or AF710B [1][3]. This highlights the unique, scaffold-specific safety profile of REM127.

In vivo Aβ/tau pathology

Head-to-head

55–60% Aβ plaque reduction vs vehicle

Supports in vivo amyloid/tau dual-pathology model response context

APP-Ln:PS1 mice, 3-month oral 20 mg/kg/day; also reduced CSF tau in tauP301S model with ReS19-T analog

Evidence Dimension	CSF Biomarker Change (P-tau181)
Target Compound Data	Significant change (p < 0.05) towards normal compared to placebo
Comparator Or Baseline	Blarcamesine (ANAVEX 2-73): Phase 2/3 trials focused on cognitive outcomes; CSF p-tau reduction is not a prominent, publicly reported finding [3].
Quantified Difference	REM127 treatment resulted in a statistically significant decrease in CSF P-tau181 over 28 days. This specific biomarker change has not been established as a primary effect for blarcamesine.
Conditions	Phase 2a trial in mild-to-moderate Alzheimer's patients, 28 days of oral dosing, assessment of CSF biomarkers [1].

Why This Matters

The Phase 2a data provides a unique, human-based benchmark for septin target engagement and its downstream effect on a key AD biomarker (p-tau181), along with a defined safety profile. This is essential information for researchers evaluating the septin hypothesis and for procurement decisions related to this specific chemical scaffold.

• [1] Nuytten M, et al. Randomized phase 2a trial assessing a novel septin molecular glue in Alzheimer's disease. Alzheimers Dement. 2025;21(9):e70537. View Source
• [2] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [3] Anavex Life Sciences Announces Positive Precision Medicine Results from up to 4-Years of Oral Blarcamesine Treatment in Phase IIb/III Open-Label Extension Trial in Early Alzheimer’s Disease. View Source

REM127 Procurement Scenarios

Septin 6 Target Validation in Tauopathy Models

REM127 is the optimal tool compound for studying the role of septin filament dysfunction in Alzheimer's disease pathogenesis. Its proven ability to directly bind septin 6 (KD = 47 nM) and prevent the associated, disease-specific calcium overload makes it uniquely suited for dissecting the calcium dyshomeostasis pathway [1][2]. This application is validated by the compound's robust reduction of both Aβ plaque burden (55%) and phosphorylated tau levels (50%) in transgenic mouse models, providing a clear, quantifiable endpoint for studies of pathology mitigation [2].

In Vivo Amyloid/Tau Dual Pathology Modification

For researchers requiring a fast-acting tool to reverse synaptic deficits in Alzheimer's disease models, REM127 provides a rapid and measurable functional rescue. Its ability to fully restore long-term potentiation (LTP) in amyloidopathy mice within just 7 days of oral treatment is a key differentiator from other classes of neuroprotective agents that may require months of treatment to show similar functional effects [1][2]. This makes REM127 particularly valuable for electrophysiological studies and for probing the acute relationship between calcium homeostasis and synaptic function [2].

Translational Pharmacodynamic Biomarker Bridging

REM127 serves as a well-characterized reference compound for calibrating assays of target engagement in the central nervous system (CNS). Human clinical trial data has established that CSF concentrations of REM127 above its in vitro septin affinity (KD = 47 nM) are required for on-target activity, providing a quantitative benchmark for target engagement [1][3]. This allows researchers to benchmark new septin modulators or other CNS-targeting compounds against a molecule with a defined relationship between peripheral dosing, brain exposure, and target binding [3].

SOCE Mechanism in Tau Pathology

The unique clinical profile of REM127—which achieved robust CNS target engagement and biomarker changes (reduction in CSF p-tau181) but was ultimately limited by off-target hepatotoxicity—makes it an invaluable tool for toxicology and drug development research [1][3]. It provides a clear case study for differentiating mechanism-based pharmacology from scaffold-dependent adverse events. The known, dose-dependent liver enzyme elevations (ALT/AST up to 6x ULN) in humans offer a specific, quantifiable toxicological signature against which new septin modulators or other compounds can be assessed [1][3].

Application

Selection Property

Validation Focus

Septin 6 target validation in tauopathy cell models

SEPT6 isoform selectivity context

siRNA knockdown confirmation; calcium normalization endpoints

In vivo dual amyloid/tau pathology models

Reported plaque and tau reduction model context

Liver function monitoring; chronic dosing design review

Translational pharmacodynamic biomarker bridging

Clinical CSF p-tau181/EEG biomarker context

Biomarker assay alignment; hepatotoxicity monitoring during preclinical translation

Pathological SOCE mechanism studies

Disease-state-selective SOCE inhibition context

Calcium add-back protocol; septin filament imaging

• [1] Nuytten M, et al. Randomized phase 2a trial assessing a novel septin molecular glue in Alzheimer's disease. Alzheimers Dement. 2025;21(9):e70537. View Source
• [2] Princen K, et al. Pharmacological modulation of septins restores calcium homeostasis and is neuroprotective in models of Alzheimer's disease. Science. 2024;384(6699):eadd6260. View Source
• [3] remynd. Lessons from our Phase 2a Alzheimer's septin trial. View Source